Cas no 5651-83-2 (3-methoxy-4-(prop-2-yn-1-yloxy)benzaldehyde)

• Product Name: 3-methoxy-4-(prop-2-yn-1-yloxy)benzaldehyde
• CAS No: 5651-83-2
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• MDL: MFCD02380252
• CID: 821629
• PubChem ID: 3144066
• Update Time: 2025-05-24

3-methoxy-4-(prop-2-yn-1-yloxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4-prop-2-ynyloxy-benzaldehyde
• 3-methoxy-4-prop-2-ynoxybenzaldehyde
• CS-0116534
• SCHEMBL1231147
• 3-Methoxy-4-(2-propynyloxy)benzaldehyde, AldrichCPR
• STK090265
• ALBB-024411
• 5651-83-2
• CHEMBL4787440
• Z54472173
• BBL023501
• 3-Methoxy-4-(2-propynyloxy)benzaldehyde
• MFCD02380252
• PKPPALIWMCCRFK-UHFFFAOYSA-N
• DB-052926
• EN300-7371249
• 3-methoxy-4-prop-2-ynoxy-benzaldehyde
• 3-methoxy-4-(prop-2-yn-1-yloxy)benzaldehyde
• AKOS000186445
• 3-methoxy-4-(2-propynyloxy)-benzaldehyde
• 3-Methoxy-4-propargyloxybenzaldehyde
• Benzaldehyde, 3-methoxy-4-(2-propynyloxy)-
• W15691
• DTXSID20389768
• 3-methoxy-4-(prop-2-ynyloxy)benzaldehyde
• AS-65869

• MDL： MFCD02380252
• Inchi： 1S/C11H10O3/c1-3-6-14-10-5-4-9(8-12)7-11(10)13-2/h1,4-5,7-8H,6H2,2H3
• InChI Key： PKPPALIWMCCRFK-UHFFFAOYSA-N
• SMILES： O(CC#C)C1C=CC(C=O)=CC=1OC

Computed Properties

• Exact Mass: 190.06300
• Monoisotopic Mass: 190.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 1.51970

3-methoxy-4-(prop-2-yn-1-yloxy)benzaldehyde Security Information

• Hazard Category Code： 36-43
• Safety Instruction： 26-36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 3-methoxy-4-(prop-2-yn-1-yloxy)benzaldehyde

3-Methoxy-4-(Prop-2-Yn-1-Yloxy)Benzaldehyde: A Comprehensive Overview

3-Methoxy-4-(Prop-2-Yn-1-Yloxy)Benzaldehyde is a versatile organic compound with the CAS registry number 5651-83-2. This compound, also referred to as 4-(propargyloxy)-3-methoxybenzaldehyde, belongs to the class of aromatic aldehydes and has garnered significant attention in both academic and industrial research. Its unique structure, comprising a benzene ring substituted with a methoxy group, a propargyloxy group, and an aldehyde moiety, makes it a valuable molecule in various applications.

The synthesis of 3-methoxy-4-(propargyloxy)benzaldehyde typically involves multi-step organic reactions, often employing methods such as nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its scalability for industrial use. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

One of the most notable applications of 3-methoxy-4-(propargyloxy)benzaldehyde is in the field of medicinal chemistry. Its aldehyde group serves as an excellent electrophilic site for various condensation reactions, making it a valuable intermediate in the synthesis of bioactive compounds. For instance, studies have demonstrated its utility in the preparation of α,β-unsaturated carbonyl compounds, which are known for their potential anti-inflammatory and anticancer properties.

Recent research has also highlighted the role of 3-methoxy-4-(propargyloxy)benzaldehyde in click chemistry. The presence of a propargyl group renders this compound highly reactive under copper-catalyzed conditions, facilitating the formation of stable triazole linkages. This property has been exploited in the development of novel drug delivery systems and bioconjugates, where precise control over molecular architecture is crucial.

In addition to its medicinal applications, 3-methoxy-4-(propargyloxy)benzaldehyde has found relevance in materials science. Its ability to undergo polymerization under specific conditions has led to its investigation as a monomer for synthesizing functional polymers. These polymers exhibit unique mechanical and thermal properties, making them suitable for advanced materials applications such as high-performance adhesives or lightweight composites.

The stability and reactivity of 3-methoxy-4-(propargyloxy)benzaldehyde are influenced by its substituents. The electron-donating methoxy group enhances the compound's stability by delocalizing electron density through resonance effects. Conversely, the propargyl group introduces reactivity by providing an accessible triple bond that can participate in various addition reactions. This balance between stability and reactivity makes the compound highly versatile in organic synthesis.

From an environmental standpoint, researchers have increasingly focused on the eco-friendly synthesis and application of 3-methoxy-4-(propargyloxy)benzaldehyde. Green chemistry principles have been integrated into its production processes to minimize waste generation and reduce energy consumption. For example, solvent-free reaction conditions and biodegradable catalysts have been employed to enhance the sustainability of this compound's synthesis.

In conclusion, 3-methoxy-4-(propargyloxy)benzaldehyde (CAS No: 5651-83-2) is a multifaceted organic compound with diverse applications across various scientific disciplines. Its unique structural features and reactivity make it an invaluable tool in organic synthesis, medicinal chemistry, materials science, and green chemistry. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.